Cas no 108624-76-6 ((2,3-dimethylphenyl)phosphonic Acid)

(2,3-dimethylphenyl)phosphonic Acid structure
108624-76-6 structure
Product Name:(2,3-dimethylphenyl)phosphonic Acid
CAS No:108624-76-6
MF:C8H11O3P
MW:186.144903421402
CID:1186239
PubChem ID:5127430
Update Time:2025-04-20

(2,3-dimethylphenyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • (2,3-dimethylphenyl)phosphonic Acid
    • (2,3-xylyl)phosphonic acid
    • 108624-76-6
    • DTXSID40408581
    • 111192-84-8
    • AKOS024340563
    • SCHEMBL125243
    • Phosphonic acid, (dimethylphenyl)-
    • Inchi: 1S/C8H11O3P/c1-6-4-3-5-8(7(6)2)12(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
    • InChI Key: AOYVABWPDDHCDE-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=C(C)C=1C)(=O)(O)O

Computed Properties

  • Exact Mass: 186.04463
  • Monoisotopic Mass: 186.04458121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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